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Compound of Interest

Compound Name: 3-Ethyl-1-pentyn-3-ol

Cat. No.: B1294680

An In-depth Technical Guide to 3-Ethyl-1-pentyn-3-ol

Introduction

3-Ethyl-1-pentyn-3-ol is a tertiary acetylenic alcohol used as an intermediate in the
agrochemical, pharmaceutical, and dyestuff fields.[1][2][3] This technical guide provides a
comprehensive overview of its chemical identity, properties, and a representative synthetic
protocol.

IUPAC Name and Synonyms

The systematic IUPAC name for this compound is 3-ethylpent-1-yn-3-ol.[3][4] It is also known
by several synonyms, which are listed below:

e (1-Ethyl-1-hydroxypropyl)acetylene[5]
o 3-Ethylpent-1-yn-3-o0l[5][6]
» Diaethyl-aethenyl-carbinol [German][4]

Chemical Structure and Properties

A logical relationship diagram illustrating the connection between the various names and the
chemical structure is provided below.
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Caption: Relationship between IUPAC name, synonyms, and chemical structure.

Quantitative Data

The physical and chemical properties of 3-Ethyl-1-pentyn-3-ol are summarized in the table

below.
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Property Value Source
Molecular Formula C7H120 [11[31[4]
Molecular Weight 112.17 g/mol [1][4]
CAS Number 6285-06-9 [11[4]
EC Number 228-512-1 [1]
Appearance Liquid [3]
Boiling Point 138-140 °C [1]
Density 0.872 g/mL at 20 °C [1]
Flash Point 37 °C (98.6 °F) - closed cup
Solubility in Water Not miscible [1112]
InChi Key PUNRPAWKFTXZIW- B4
UHFFFAOYSA-N
SMILES CCcC(o)(ce)c#C [3]

Experimental Protocols

Synthesis of 3-Ethyl-1-pentyn-3-ol

The synthesis of 3-Ethyl-1-pentyn-3-ol can be achieved via the nucleophilic addition of an

ethynyl group to a ketone. A common method involves the reaction of an acetylide, formed from

acetylene, with 3-pentanone. The following is a representative experimental protocol.

Reaction:

Ethynylmagnesium bromide + 3-Pentanone — 3-Ethyl-1-pentyn-3-ol

Materials:

e Magnesium turnings

o Ethyl bromide
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e Anhydrous tetrahydrofuran (THF)

e Acetylene gas

o 3-Pentanone (diethyl ketone)

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

o Diethyl ether

Procedure:

o Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a gas inlet tube under an inert
atmosphere (e.g., argon or nitrogen), place magnesium turnings. Add a solution of ethyl
bromide in anhydrous THF dropwise to initiate the formation of ethylmagnesium bromide.

o Formation of Acetylide: Once the Grignard reagent is formed, bubble dry acetylene gas
through the solution. The acetylene will react with the ethylmagnesium bromide to form
ethynylmagnesium bromide (a bromo-magnesium acetylide) and ethane gas.

o Reaction with Ketone: Cool the solution of ethynylmagnesium bromide in an ice bath. Add a
solution of 3-pentanone in anhydrous THF dropwise from the dropping funnel. After the
addition is complete, allow the reaction mixture to warm to room temperature and stir for
several hours.

e Quenching and Workup: Cool the reaction mixture again in an ice bath and slowly quench
the reaction by adding a saturated aqueous solution of ammonium chloride.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
diethyl ether.

e Drying and Purification: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator. The crude product can then be purified by distillation under reduced pressure.
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The following diagram illustrates the general workflow for this synthesis.

Starting Materials:
- Magnesium
- Ethyl Bromide
- Acetylene
- 3-Pentanone

Step 1: Form Grignard Reagent
(Ethylmagnesium Bromide)

Step 2: Form Acetylide
(Ethynylmagnesium Bromide)

Step 3: Reaction with 3-Pentanone

(Step 4: Quench with aqg. NH4CD

(Step 5: Extraction with Diethyl Ether)

Step 6: Drying and Solvent Removal

Final Product:
3-Ethyl-1-pentyn-3-ol

Click to download full resolution via product page
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Caption: General workflow for the synthesis of 3-Ethyl-1-pentyn-3-ol.

Safety and Handling

3-Ethyl-1-pentyn-3-ol is a flammable liquid and vapor.[2][4] It should be stored in a cool, dry,
and well-ventilated place in a tightly closed container.[2] Incompatible materials include strong
oxidizing agents.[2] Standard laboratory safety precautions, including the use of personal
protective equipment, should be followed when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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